molecular formula C20H18ClN3O5S B2694814 N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethoxybenzamide CAS No. 449791-40-6

N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethoxybenzamide

Cat. No.: B2694814
CAS No.: 449791-40-6
M. Wt: 447.89
InChI Key: QSZIHQPQLQMRFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H18ClN3O5S and its molecular weight is 447.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethoxybenzamide is a complex organic compound that belongs to the thienopyrazole class. This compound has garnered attention due to its diverse biological activities, including anti-inflammatory, antimicrobial, antioxidant, and anticancer properties. Understanding its biological activity is crucial for potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is C20H19ClN4O5SC_{20}H_{19}ClN_{4}O_{5}S with a molecular weight of approximately 523.0 g/mol. The compound features a thieno[3,4-c]pyrazole core that is substituted with a chlorophenyl group and a dimethoxybenzamide moiety.

PropertyValue
Molecular Formula C20H19ClN4O5S
Molecular Weight 523.0 g/mol
IUPAC Name This compound
InChI Key KDWIFYSHIYKPLE-UHFFFAOYSA-N

Anti-inflammatory Activity

Research indicates that thienopyrazole derivatives exhibit significant anti-inflammatory effects. For instance, studies have shown that compounds in this class can inhibit the production of pro-inflammatory cytokines and enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammatory processes. In vitro assays have demonstrated that this compound effectively reduces inflammation markers in human red blood cells (HRBC) .

Antioxidant Activity

The antioxidant properties of this compound have been evaluated through various assays that measure its ability to scavenge free radicals. Studies suggest that it can protect cellular components from oxidative damage by neutralizing reactive oxygen species (ROS). This activity is particularly relevant in the context of diseases associated with oxidative stress .

Antimicrobial Activity

Thienopyrazole derivatives have also demonstrated antimicrobial properties against a range of pathogens. The compound has been tested against both gram-positive and gram-negative bacteria as well as fungi. Results indicate a notable inhibitory effect on bacterial growth, suggesting its potential as an antimicrobial agent .

Anticancer Activity

The anticancer potential of this compound has been explored in various cancer cell lines. The compound exhibits cytotoxic effects on cancer cells such as A549 (lung cancer), MCF-7 (breast cancer), and HCT116 (colon cancer) through mechanisms that may involve apoptosis induction and cell cycle arrest .

Case Studies

  • Study on Erythrocyte Alterations : A study assessed the protective effects of thienopyrazole compounds against 4-nonylphenol-induced toxicity in African catfish (Clarias gariepinus). The results showed that treated groups exhibited significantly fewer erythrocyte malformations compared to controls .
    Treatment GroupAltered Erythrocytes (%)
    Control1 ± 0.3
    4-Nonylphenol40.3 ± 4.87
    4-Nonylphenol + Thienopyrazole12 ± 1.03
  • Anticancer Evaluation : In vitro studies using the MTT assay demonstrated that this compound significantly reduced cell viability in various cancer cell lines compared to untreated controls .

Properties

IUPAC Name

N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4-dimethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18ClN3O5S/c1-28-17-8-3-12(9-18(17)29-2)20(25)22-19-15-10-30(26,27)11-16(15)23-24(19)14-6-4-13(21)5-7-14/h3-9H,10-11H2,1-2H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSZIHQPQLQMRFN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)Cl)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18ClN3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

447.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.